![molecular formula C4H7NO2 B034835 2-Oxazolidinone, 3-methyl- CAS No. 19836-78-3](/img/structure/B34835.png)
2-Oxazolidinone, 3-methyl-
Overview
Description
2-Oxazolidinone, 3-methyl- (2-O3M) is an organic compound that is widely used in scientific research and in the synthesis of various compounds. It is a five-membered heterocyclic compound containing one oxygen atom and four carbon atoms. 2-O3M is an important building block for the synthesis of various molecules and is used in a variety of applications. It is a versatile compound that can be used in a variety of ways, including as a reagent, catalyst, and intermediate.
Scientific Research Applications
Oxazolidinone Antibacterials with a Methyl Substituent : Oxazolidinones with a distal methyl substituent can reduce mitochondrial protein synthesis inhibition while maintaining good antibacterial potency (Renslo et al., 2007).
Latent Aziridine Equivalents : 2-Oxazolidinones can be used as latent aziridine equivalents for aminoethylating aromatic amines, phenols, and thiophenols at elevated temperatures (Poindexter et al., 1992).
Antibiotics Against Gram-Positive Bacteria : Oxazolidinones are effective antibiotics against Gram-positive bacteria, with potential for use in treating surgical infections due to their good penetration and tissue accumulation properties (Bozdoğan & Appelbaum, 2004).
4-Substituted 1,2,3-Triazoles as Antibacterial Agents : These compounds show potential as antibacterial agents with reduced activity against monoamine oxidase A, offering an improved safety profile for oxazolidinones (Reck et al., 2005).
Oral Antibiotic for Multidrug-Resistant Bacteria : Oxazolidinones have potential as an oral antibiotic against multidrug-resistant Gram-positive bacteria, targeting the initiation of translation in the large ribosomal subunits (Müller & Schimz, 1999).
New Oxazolidinones with Chiral Pyrrolidine Side Ring : These new compounds exhibit promising antibacterial activity against drug-resistant Gram-positive bacteria, with potential for improved treatment and reduced side effects (Ming, 2012).
Enzyme-Linked Immunosorbent Assay (ELISA) Applications : Developed ic-ELISA and TR-FIA methods are suitable for determining 3-amino-2-oxazolidinone in animal tissue, providing similar results to standard high-performance liquid chromatography-tandem mass spectrometry methods (Le & Yu, 2015).
Inactivation of Monoamine Oxidase : The mechanism of inactivation of monoamine oxidase by 5-(aminomethyl)-3-aryl-2-oxazolidinones involves one-electron transfer, removal of an α-proton, and decomposition of the oxazolidinone ring (Gates & Silverman, 1989).
Mechanism of Action
Target of Action
The primary targets of 2-Oxazolidinone, 3-methyl- are multidrug-resistant Gram-positive pathogens, including methicillin-resistant Staphylococcus aureus and vancomycin-resistant enterococci . These bacteria are responsible for a variety of infections, and the ability of 2-Oxazolidinone, 3-methyl- to inhibit their growth makes it a potent antimicrobial agent .
Mode of Action
2-Oxazolidinone, 3-methyl- exhibits its antibacterial effects by inhibiting protein synthesis. It acts on the ribosomal 50S subunit of the bacteria, preventing the formation of a functional 70S initiation complex . This unique mechanism of action assures high antibiotic efficiency and low susceptibility to resistance mechanisms .
Biochemical Pathways
The biochemical pathways affected by 2-Oxazolidinone, 3-methyl- are those involved in protein synthesis. By inhibiting the formation of the 70S initiation complex, the compound disrupts the process of protein synthesis, leading to the inhibition of bacterial growth .
Pharmacokinetics
Oxazolidinones, including 2-Oxazolidinone, 3-methyl-, exhibit a favorable pharmacokinetic profile with excellent bioavailability and good tissue and organ penetration . This ensures that the compound can reach its target sites in the body effectively.
Result of Action
The result of the action of 2-Oxazolidinone, 3-methyl- is the inhibition of bacterial growth. It is considered bacteriostatic for enterococci and staphylococci, but bactericidal for penicillin-susceptible S. pneumoniae and Bacteroides fragilis . This means that it inhibits the growth of enterococci and staphylococci, and kills S. pneumoniae and B. fragilis.
Action Environment
The action of 2-Oxazolidinone, 3-methyl- can be influenced by environmental factors. For instance, when mixed with ethylene carbonate or dimethyl carbonate in the presence of lithium tetrafluoroborate or lithium hexafluorophosphate, it has been used as an electrolyte in lithium batteries . This suggests that the compound’s action, efficacy, and stability can be influenced by its chemical environment.
Properties
IUPAC Name |
3-methyl-1,3-oxazolidin-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H7NO2/c1-5-2-3-7-4(5)6/h2-3H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VWIIJDNADIEEDB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCOC1=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H7NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID0066537 | |
Record name | 2-Oxazolidinone, 3-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID0066537 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
101.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
19836-78-3, 16112-59-7 | |
Record name | 3-Methyl-2-oxazolidinone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=19836-78-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Oxazolidinone, 4-methyl- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0016112597 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-Oxazolidinone, 3-methyl- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0019836783 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-Oxazolidinone, 3-methyl- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 2-Oxazolidinone, 3-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID0066537 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-methyloxazolidin-2-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.039.404 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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